2-(4-Iodobenzoyl)-5-methylpyridine
Overview
Description
2-(4-Iodobenzoyl)-5-methylpyridine is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. It is a derivative of pyridine and has a molecular formula of C13H10INO.
Scientific Research Applications
Synthesis and Structural Studies
- New Benzo-15-Crown-5 Ethers : The study discusses the condensation reactions involving 2-amino-6-methylpyridine and related compounds, leading to the synthesis of new crown ethers. These compounds were analyzed using various spectroscopic methods and crystal structure analysis, highlighting their potential in chemistry research (Hayvalı et al., 2003).
Chemical Interactions and Reactions
- Influence on Hydrodesulfurization and Hydrodenitrogenation : A study explored the impact of 2-methylpyridine on the hydrodesulfurization of dibenzothiophene and its effects on hydrodenitrogenation. This research is crucial for understanding chemical interactions in catalysis (Egorova & Prins, 2004).
Medicinal Chemistry Applications
- Novel Phthalide Derivative Analysis : An investigation into a novel phthalide derivative involving 3-((5-methylpyridin-2-yl) amino) isobenzofuran-1(3H)-one, which relates to 2-(4-Iodobenzoyl)-5-methylpyridine in structural studies and pharmaceutical potential (Yılmaz et al., 2020).
Material Science and Coordination Chemistry
- Cobalt Complexes Formation : Research on the synthesis and self-assembly of Co(II) complexes with acids, including those related to 2-(4-Iodobenzoyl)-5-methylpyridine. This study is significant for developing new materials and understanding coordination chemistry (Pedireddi & Varughese, 2004).
Organic Acid-Base Salts and Crystal Structures
- Crystal Structure of Organic Acid-Base Salts : A study focused on the crystalline structures of organic acid-base salts derived from 2-amino-6-methylpyridine, which is structurally similar to the compound . The research provides insights into hydrogen bonding and molecular interactions (Thanigaimani et al., 2015).
Catalytic Activities
- Ni(II) Schiff Base Complexes in Cross-Coupling Reactions : Exploration of nickel(II) Schiff base complexes, including reactions with 2-methylpyridine derivatives, for catalytic activities in Kumada–Corriu cross-coupling reactions. This research is pivotal for advancing synthetic chemistry methods (Kuchtanin et al., 2016).
Mechanism of Action
Target of Action
Related compounds such as 1-(4-iodobenzoyl)-5-methoxy-2-methyl indole-3-acetic acid have been shown to target prostaglandin g/h synthase 1 .
Mode of Action
Biochemical Pathways
Result of Action
It has been shown to inhibit the production of inflammatory mediators such as prostaglandins and cytokines. It has also been shown to induce apoptosis, or programmed cell death, in cancer cells.
properties
IUPAC Name |
(4-iodophenyl)-(5-methylpyridin-2-yl)methanone |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H10INO/c1-9-2-7-12(15-8-9)13(16)10-3-5-11(14)6-4-10/h2-8H,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
LJEGJMJNRSTJNK-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CN=C(C=C1)C(=O)C2=CC=C(C=C2)I |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H10INO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
323.13 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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